Cas no 1708445-19-5 (3-Ethynyl-6-piperazin-1-yl-pyridazine)

• Product Name: 3-Ethynyl-6-piperazin-1-yl-pyridazine
• CAS No: 1708445-19-5
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5191429
• Update Time: 2025-06-15

3-Ethynyl-6-piperazin-1-yl-pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Ethynyl-6-piperazin-1-yl-pyridazine

• Inchi： 1S/C10H12N4/c1-2-9-3-4-10(13-12-9)14-7-5-11-6-8-14/h1,3-4,11H,5-8H2
• InChI Key： BWMFQKFICQZFIR-UHFFFAOYSA-N
• SMILES： C1(C#C)=NN=C(N2CCNCC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-Ethynyl-6-piperazin-1-yl-pyridazine

Introduction to 3-Ethynyl-6-piperazin-1-yl-pyridazine (CAS No. 1708445-19-5)

3-Ethynyl-6-piperazin-1-yl-pyridazine, identified by the CAS number 1708445-19-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the pyridazine class, characterized by a six-membered aromatic ring containing two adjacent nitrogen atoms, which is further functionalized with an ethynyl group at the 3-position and a piperazine moiety at the 1-position. The presence of these functional groups imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The piperazin-1-yl substituent is particularly noteworthy, as piperazine derivatives are widely recognized for their role in medicinal chemistry. Piperazine-based compounds exhibit a broad spectrum of pharmacological activities, including antihistaminic, antipsychotic, antifungal, and antibacterial properties. The incorporation of piperazine into the pyridazine core in 3-Ethynyl-6-piperazin-1-yl-pyridazine enhances its potential as a pharmacophore, enabling interactions with various biological targets. This structural motif has been extensively explored in the development of novel therapeutic agents, particularly in the treatment of neurological and inflammatory disorders.

The ethynyl group at the 3-position of the pyridazine ring introduces a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological properties. Ethynyl groups are often utilized in medicinal chemistry due to their ability to participate in various chemical reactions, such as Suzuki-Miyaura cross-coupling, which facilitates the construction of complex molecular architectures. This reactivity makes 3-Ethynyl-6-piperazin-1-yl-pyridazine a versatile intermediate for the development of new drug candidates.

Recent research has highlighted the potential of 3-Ethynyl-6-piperazin-1-yl-pyridazine as a lead compound for addressing unmet medical needs. Studies have demonstrated its efficacy in modulating receptor activity and enzyme inhibition, which are critical mechanisms in drug action. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and pain pathways, suggesting its utility in developing novel analgesics and anti-inflammatory agents. Additionally, preliminary investigations have explored its interactions with neurotransmitter receptors, indicating potential applications in neuropharmacology.

The synthesis of 3-Ethynyl-6-piperazin-1-yl-pyridazine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the preparation of the pyridazine core through condensation reactions, followed by functionalization with an ethynyl group via palladium-catalyzed coupling reactions. The introduction of the piperazine moiety is often achieved through nucleophilic substitution or cyclization reactions, depending on the synthetic strategy employed. These synthetic methodologies underscore the compound's accessibility and suitability for further derivatization.

The pharmacological profile of 3-Ethynyl-6-piperazin-1-yl-pyridazine is further enriched by its ability to engage multiple biological targets simultaneously. This polypharmacological activity is increasingly recognized as a key strategy in drug development, as it can lead to synergistic effects and improved therapeutic outcomes. Computational modeling and high-throughput screening techniques have been employed to identify potential binding interactions between this compound and target proteins. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives.

In conclusion, 3-Ethynyl-6-piperazin-1-yl-pyridazine (CAS No. 1708445-19-5) represents a promising scaffold for pharmaceutical innovation. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the development of next-generation medications targeting neurological disorders, inflammation, and other critical health conditions.